Cas no 36328-14-0 (2,5-Diazaspiro[3.4]octane)

2,5-Diazaspiro[3.4]octane structure
2,5-Diazaspiro[3.4]octane structure
Product Name:2,5-Diazaspiro[3.4]octane
CAS No:36328-14-0
MF:C6H12N2
MW:112.172881126404
CID:5819860
PubChem ID:22291201
Update Time:2024-03-01

2,5-Diazaspiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

    • 2,5-Diazaspiro[3.4]octane
    • 36328-14-0
    • SCHEMBL1555924
    • EN300-6247488
    • Inchi: 1S/C6H12N2/c1-2-6(8-3-1)4-7-5-6/h7-8H,1-5H2
    • InChI Key: DAHLUHBOWUHHOX-UHFFFAOYSA-N
    • SMILES: C1C2(CCCN2)CN1

Computed Properties

  • Exact Mass: 112.100048391g/mol
  • Monoisotopic Mass: 112.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 96.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • Density: 1.05±0.1 g/cm3(Predicted)
  • Boiling Point: 188.4±8.0 °C(Predicted)
  • pka: 10.33±0.20(Predicted)

2,5-Diazaspiro[3.4]octane Pricemore >>

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